Cas no 1159512-60-3 (2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile)
1159512-60-3 structure
Product Name:2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile
CAS No:1159512-60-3
MF:C9H5F4NO
MW:219.135716199875
MDL:MFCD12026475
CID:2621703
PubChem ID:45933732
Update Time:2025-09-23
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile
- AKOS026675601
- 1159512-60-3
- PS-7890
- 2-(2-Fluoro-3-(trifluoromethoxy)phenyl)acetonitrile
- MFCD12026475
- CS-0212424
-
- MDL： MFCD12026475
- Inchi： 1S/C9H5F4NO/c10-8-6(4-5-14)2-1-3-7(8)15-9(11,12)13/h1-3H,4H2
- InChI Key： ARBIPBYGYZWBDC-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1CC#N)OC(F)(F)F
Computed Properties
- Exact Mass: 219.031
- Monoisotopic Mass: 219.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33A^2
- XLogP3: 2.9
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F599210-50mg |
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile |
1159512-60-3 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F599210-100mg |
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile |
1159512-60-3 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F599210-500mg |
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile |
1159512-60-3 | 500mg |
$ 185.00 | 2022-06-04 | ||
| Apollo Scientific | PC6351-1g |
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile |
1159512-60-3 | 1g |
£31.00 | 2023-09-02 | ||
| Apollo Scientific | PC6351-5g |
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile |
1159512-60-3 | 5g |
£124.00 | 2023-09-02 | ||
| Apollo Scientific | PC6351-10g |
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile |
1159512-60-3 | 10g |
£190.00 | 2023-09-02 | ||
| abcr | AB280883-1 g |
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile; . |
1159512-60-3 | 1g |
€150.40 | 2023-04-26 | ||
| abcr | AB280883-5 g |
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile; . |
1159512-60-3 | 5g |
€481.40 | 2023-04-26 | ||
| abcr | AB280883-1g |
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile; . |
1159512-60-3 | 1g |
€274.50 | 2025-04-22 | ||
| abcr | AB280883-5g |
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile; . |
1159512-60-3 | 5g |
€992.00 | 2025-04-22 |
2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
1159512-60-3 (2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile) Related Products
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- 1020718-23-3(4-fluoro-3-(trifluoromethoxy)phenylacetonitrile, 97%)
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